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Compound of Interest

Compound Name: Sodium peracetate

Cat. No.: B1260957 Get Quote

Technical Support Center: Sodium Peracetate
This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the safe storage and handling of sodium peracetate.

Frequently Asked Questions (FAQs)
Q1: What is sodium peracetate?

A1: Sodium peracetate (C₂H₃NaO₃) is the sodium salt of peroxyacetic acid. It is a strong

oxidizing agent commonly used as a bleaching agent, disinfectant, and in organic synthesis.[1]

It is valued for its ability to remove organic stains and act as a sanitizer in various applications,

degrading into environmentally benign byproducts.[1]

Q2: In what forms is sodium peracetate available?

A2: Sodium peracetate can exist as a white crystalline solid or, more commonly in laboratory

settings, as a solution. The dry solid form is extremely unstable and can explode spontaneously

at room temperature.[1] Therefore, it is typically handled as an aqueous solution, often in a

mixture with acetic acid and hydrogen peroxide to improve stability.[2] A commercially available

form is a 40% solution in acetic acid.[1]

Q3: What are the primary hazards associated with sodium peracetate?

A3: The main hazards include:
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Instability: The dry salt is explosive.[1] Solutions can decompose, accelerated by heat and

contaminants, releasing oxygen and potentially causing pressure buildup in sealed

containers.

Strong Oxidizer: It can initiate or intensify fires when in contact with combustible materials.

Corrosivity: It is a strong skin and eye irritant.[1]

Inhalation Hazard: Vapors can be irritating to the eyes, nose, and throat.[1]

Q4: What personal protective equipment (PPE) should be worn when handling sodium
peracetate solutions?

A4: Appropriate PPE is crucial for safety. This includes:

Eye Protection: Chemical safety goggles or a face shield.[3][4]

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene for small quantities.

For larger volumes, thicker butyl-rubber gloves are recommended.[3][5]

Protective Clothing: A flame-resistant lab coat and a chemical-resistant apron. Ensure full-

length pants and closed-toe shoes are worn.[3][6]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably a

chemical fume hood.[3][6] If there is a risk of vapor exposure outside of a fume hood, a full-

face air-purifying respirator with acid gas/organic vapor cartridges may be necessary.[5]

Q5: How should sodium peracetate solutions be stored?

A5: Proper storage is critical to maintain stability and prevent hazardous situations. Based on

guidelines for the closely related peracetic acid, the following conditions are recommended:

Temperature: Store in a cool, dry, well-ventilated area. A recommended storage temperature

is between 2-8°C.[3][7] Avoid temperatures above 30°C (86°F).[8]

Light: Protect from direct sunlight.[8]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.guidechem.com/encyclopedia/sodium-peracetate-dic304328.html
https://www.guidechem.com/encyclopedia/sodium-peracetate-dic304328.html
https://www.guidechem.com/encyclopedia/sodium-peracetate-dic304328.html
https://www.benchchem.com/product/b1260957?utm_src=pdf-body
https://www.benchchem.com/product/b1260957?utm_src=pdf-body
https://safety.charlotte.edu/wp-content/uploads/sites/783/2023/09/SOP_ParaceticAcid_Reviewed.pdf
https://gasdetection.com/articles/peracetic-acid-c2h4o3-safety-managing-risks-and-implementing-precautions/
https://safety.charlotte.edu/wp-content/uploads/sites/783/2023/09/SOP_ParaceticAcid_Reviewed.pdf
https://envirotech.com/wp-content/uploads/2019/06/PPE-Recomendations-and-Examples.pdf
https://safety.charlotte.edu/wp-content/uploads/sites/783/2023/09/SOP_ParaceticAcid_Reviewed.pdf
https://www.purdue.edu/ehps/rem/documents/sops/sopperaceticacid.docx
https://safety.charlotte.edu/wp-content/uploads/sites/783/2023/09/SOP_ParaceticAcid_Reviewed.pdf
https://www.purdue.edu/ehps/rem/documents/sops/sopperaceticacid.docx
https://envirotech.com/wp-content/uploads/2019/06/PPE-Recomendations-and-Examples.pdf
https://www.benchchem.com/product/b1260957?utm_src=pdf-body
https://safety.charlotte.edu/wp-content/uploads/sites/783/2023/09/SOP_ParaceticAcid_Reviewed.pdf
https://uwm.edu/safety-health/wp-content/uploads/sites/405/2019/01/SOP-for-Peracetic-Acid.docx
https://www.scielo.br/j/bor/a/DWFGqjGKLqBJDzKqRwZb5gb/?format=pdf&lang=en
https://www.scielo.br/j/bor/a/DWFGqjGKLqBJDzKqRwZb5gb/?format=pdf&lang=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Containers: Keep in the original, tightly closed container. Open containers should be

carefully resealed and kept upright to prevent leakage.[3] Containers should be equipped

with a venting device to prevent pressure buildup from decomposition.[8]

Incompatible Materials: Store away from incompatible substances such as strong reducing

agents, strong bases, soluble carbonates, amines, alcohols, heavy metal salts, and

combustible materials.[3]

Troubleshooting Guides
Issue: Signs of Decomposition (Gas Bubbling, Container
Swelling, Increased Temperature)

Immediate Action:

Do not open the container if it is swelling.

If safe to do so, move the container to an isolated and well-ventilated area, such as a

chemical fume hood.

Cool the container with a water bath.

Alert your supervisor and follow your institution's emergency procedures.

Root Cause Analysis:

Contamination: The solution may have been contaminated with incompatible materials

(e.g., metals, organic matter, reducing agents).

High Temperature: The storage area may be too warm, accelerating decomposition.

Instability of Diluted Solution: If the solution was recently diluted, the equilibrium may be

shifting, leading to decomposition.[9]

Preventative Measures:

Use only clean, dedicated glassware and equipment.
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Ensure the storage area temperature is consistently within the recommended range.

Prepare dilutions immediately before use and do not store them for extended periods.

Issue: Decreased Efficacy of the Sodium Peracetate
Solution

Immediate Action:

Quarantine the suspected batch.

If possible, test the concentration of the active ingredient.

Root Cause Analysis:

Decomposition Over Time: Peracetic acid solutions, and by extension sodium peracetate
solutions, can lose concentration over time, even under proper storage conditions. One

study on a peracetic acid solution showed it was stable for only 4 days under certain

conditions.[9][10]

Improper Storage: Exposure to light, elevated temperatures, or contamination can

accelerate the degradation of the active ingredient.

Incorrect Preparation: The initial dilution may have been inaccurate.

Preventative Measures:

Date all containers upon receipt and opening. Follow a "first-in, first-out" inventory

practice.

Regularly monitor and log the temperature of the storage area.

Periodically verify the concentration of stock and working solutions using a titration

method.

Data Presentation
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Table 1: Summary of Storage and Handling Guidelines for Sodium Peracetate Solutions

(inferred from peracetic acid data)

Parameter Guideline Source(s)

Storage Temperature
Recommended: 2-8°C; Do not

exceed 30°C (86°F)
[3][7][8]

Storage Area
Cool, dry, well-ventilated, away

from direct sunlight
[3][8]

Incompatible Materials
Reducing agents, bases, metal

salts, combustibles
[3]

Personal Protective Equipment

(PPE)

Safety goggles, chemical-

resistant gloves, lab coat
[3][4][6]

Engineering Controls Chemical fume hood [3][6]

Experimental Protocols
Protocol 1: Quality Control Titration for Peracetate
Concentration (Adapted from Peracetic Acid Methods)
This protocol provides a method to determine the concentration of peracetate in a solution. It is

a two-step titration that first measures hydrogen peroxide content, followed by the peracetate

content.

Reagents and Equipment:

Ceric (IV) sulfate solution (0.1 N)

Sodium thiosulfate solution (0.1 N)

Sulfuric acid (5.25 N), cooled to ~4°C

Ferroin indicator solution

Potassium iodide
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Starch indicator solution

Digital Titrator or buret

Erlenmeyer flask

Deionized water

Procedure:

Part A: Hydrogen Peroxide Titration

Pipette a known volume of the sodium peracetate solution into an Erlenmeyer flask

containing approximately 75 mL of cold deionized water.

Add 5 drops of cold 5.25 N sulfuric acid and 1 drop of ferroin indicator solution. Swirl to mix.

Titrate with the Ceric (IV) sulfate solution until the color changes from orange to pale blue.

[11]

Record the volume of titrant used. This volume corresponds to the hydrogen peroxide

concentration. Do not discard this solution.

Part B: Peracetate Titration

To the solution from Part A, add approximately 0.5-1.0 g of potassium iodide and 5 mL of

starch indicator solution. The solution should turn a deep blue/violet-brown color.[12]

Immediately titrate with the 0.1 N sodium thiosulfate solution until the blue color disappears

and the solution returns to an orange color.[11][12]

Record the volume of titrant used. This volume corresponds to the sodium peracetate
concentration.

Calculation: The concentration of sodium peracetate can be calculated using the following

formula (note: the exact calculation may vary based on the precise normality of the titrants):
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Concentration (mg/L) = V_thiosulfate (mL) * Normality_thiosulfate * Equivalent

Weight_peracetate * 1000 / V_sample (mL)
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Caption: Troubleshooting workflow for sodium peracetate solution issues.
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Caption: Safe handling workflow for sodium peracetate solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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